N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide
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Overview
Description
N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide, also known as CTAP, is a small molecule antagonist that has been widely used in scientific research. This compound is specifically known for its ability to block the effects of kappa-opioid receptors, which are involved in pain regulation, mood, and behavior.
Mechanism of Action
N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide acts as a selective antagonist of kappa-opioid receptors, which are widely distributed in the central nervous system. By blocking the effects of kappa-opioid receptors, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide can modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in pain regulation, mood, and behavior.
Biochemical and Physiological Effects:
N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects. For example, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide can block the analgesic effects of kappa-opioid receptor agonists, which suggests that these receptors are involved in pain regulation. Additionally, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide has been shown to have anxiolytic and antidepressant effects in animal models, which suggests that kappa-opioid receptor antagonists may have potential therapeutic applications in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide is its selectivity for kappa-opioid receptors, which allows for specific modulation of these receptors without affecting other neurotransmitter systems. Additionally, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide is a small molecule antagonist, which makes it easier to administer and study in animal models. However, one limitation of N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide is its relatively short half-life, which requires frequent dosing in animal studies.
Future Directions
There are several future directions for research on N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide and kappa-opioid receptors. One potential direction is the development of more potent and selective kappa-opioid receptor antagonists for use in clinical trials. Additionally, further research is needed to elucidate the role of kappa-opioid receptors in various physiological and pathological conditions, such as pain, mood, and addiction. Finally, the potential therapeutic applications of kappa-opioid receptor antagonists in the treatment of mood disorders should be further explored.
Synthesis Methods
The synthesis of N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide involves the reaction of 2-bromo-thiophene with tert-butyl 2-bromoacetate, followed by the reaction of the resulting intermediate with methylamine and cyanide ion. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide has been widely used in scientific research to investigate the role of kappa-opioid receptors in various physiological and pathological conditions. For example, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide has been used to study the effects of kappa-opioid receptors on pain, mood, and addiction. Additionally, N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide has been used to investigate the potential therapeutic effects of kappa-opioid receptor antagonists in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
N-(2-cyanobutan-2-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2OS/c1-3-11(2,8-12)13-10(14)7-9-5-4-6-15-9/h4-6H,3,7H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSGRFSXTQVYZQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C#N)NC(=O)CC1=CC=CS1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyano-1-methylpropyl)-2-(thiophen-2-yl)acetamide |
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